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Compound of Interest

Compound Name: UNC-2170 maleate

Cat. No.: B10765200 Get Quote

This guide provides immediate, essential safety and logistical information for handling UNC-
2170 maleate in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining clear

operational and disposal plans.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure through

inhalation, ingestion, or skin and eye contact. The required PPE for handling UNC-2170
maleate is detailed below.
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PPE Category Item Specification Purpose

Eye/Face Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

Protects eyes from

splashes, dust, and

airborne particles.

Face Shield

Recommended when

there is a significant

risk of splashing.

Hand Protection Nitrile Gloves

Disposable, powder-

free, chemical-

resistant

Prevents skin contact

with the compound.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection

Fume Hood or

NIOSH-approved

Respirator

Required when

handling the powder

form to avoid

inhalation of dust. Use

only in a well-

ventilated area.

Operational Plan: Step-by-Step Handling & Disposal
1. Preparation & Handling:

Engineering Controls: All handling of UNC-2170 maleate powder should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize the risk of

inhalation.

Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and

clothing. Do not eat, drink, or smoke in areas where the compound is handled.

Reconstitution: When preparing solutions, carefully add the solvent to the vial containing the

lyophilized powder to avoid generating aerosols. For a 15 mM stock solution of UNC-2170
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Hydrochloride (a related salt), it is recommended to reconstitute 5 mg of powder in 0.95 mL

of DMSO.[1]

Grounding: For flammable solvents used in reconstitution, ensure that the container and

receiving equipment are properly grounded and bonded to prevent static discharge.[2]

2. Storage:

Lyophilized Powder: Store at -20°C, desiccated.[1] The chemical is stable for 24 months

under these conditions.[1]

In Solution: Once dissolved, store at -20°C and use within 3 months to maintain potency.[1] It

is advisable to aliquot the solution to avoid multiple freeze-thaw cycles.[1]

3. Spill & Emergency Procedures:

Spill Cleanup: In case of a spill, avoid generating dust. Wear appropriate PPE, cover the spill

with an absorbent material, and collect it in a sealed container for disposal.

First Aid:

If Swallowed: Rinse mouth with water and call a poison center or doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do, and continue rinsing. If eye irritation persists, get medical advice.

If Inhaled: Move the person to fresh air.

4. Disposal:

Dispose of UNC-2170 maleate and its container in accordance with local, state, and federal

regulations. This should be done through an approved waste disposal plant. Do not let the

product enter drains.
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Reconstitution of UNC-2170 Hydrochloride (Lyophilized Powder):

This protocol is for the hydrochloride salt, but a similar procedure can be followed for the

maleate salt, adjusting for molecular weight differences if a precise molar concentration is

required.

Objective: To prepare a 15 mM stock solution.

Materials:

UNC-2170 Hydrochloride (5 mg, lyophilized powder)[1]

Dimethyl sulfoxide (DMSO)

Micropipette

Vortex mixer

Procedure:

1. Allow the vial of lyophilized UNC-2170 Hydrochloride to equilibrate to room temperature

before opening.

2. Using a micropipette, add 0.95 mL of DMSO to the vial containing 5 mg of the powder.[1]

3. Cap the vial securely and vortex gently until the powder is completely dissolved.

4. Visually inspect the solution to ensure there are no particulates.

Storage: Store the resulting stock solution at -20°C in aliquots to avoid repeated freeze-thaw

cycles.[1]
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Workflow for Safe Handling of UNC-2170 Maleate
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Caption: A flowchart outlining the key steps for the safe handling of UNC-2170 maleate, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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